Cas no 868965-74-6 (2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 868965-74-6
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6477143
• Update Time: 2025-08-04

2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• 2-[(2,4-dimethoxybenzoyl)amino]-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• Inchi： 1S/C20H24N2O4S/c1-21-19(24)17-14-7-5-4-6-8-16(14)27-20(17)22-18(23)13-10-9-12(25-2)11-15(13)26-3/h9-11H,4-8H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： CYDPZERIBVVWGM-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(OC)C=C1OC)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on 2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

Comprehensive Analysis of 2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS No. 868965-74-6)

The compound 2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS No. 868965-74-6) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a cycloheptabthiophene core and dimethoxybenzamido substituents, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential applications while addressing trending topics in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide has surged due to their versatility in drug design. The thiophene and benzamide moieties are particularly noteworthy, as they are frequently employed in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly focusing on structure-activity relationships (SAR) to optimize such molecules for targeted therapies, a trend reflected in numerous peer-reviewed studies and patent filings.

The synthesis of CAS No. 868965-74-6 typically involves multi-step organic reactions, including amide coupling and cyclization strategies. A key challenge lies in achieving high yields while maintaining the integrity of the dimethoxybenzamido group, which is sensitive to harsh reaction conditions. Recent advancements in green chemistry have introduced catalytic methods to reduce waste, aligning with the global push for sustainable laboratory practices—a topic frequently searched in academic and industrial circles.

From an application perspective, this compound’s cycloheptabthiophene scaffold exhibits promising interactions with biological targets. Computational studies suggest potential affinity for G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. Additionally, its carboxamide functionality could be leveraged for polymer modification, catering to the growing interest in functional materials for electronics and coatings.

Quality control of 2-(2,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy. Purity thresholds exceeding 98% are often mandatory for pharmacological studies, emphasizing the need for precise synthesis protocols. These standards resonate with current discussions on reproducibility in scientific research, a frequently queried subject in online forums and publications.

In conclusion, CAS No. 868965-74-6 represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity position it at the intersection of medicinal chemistry and material science, addressing both therapeutic needs and industrial demands. As research continues, this compound may unlock new avenues in precision medicine and smart materials, further solidifying its relevance in contemporary science.